Cas no 213469-81-9 (Ethanone,1-(2-methyl-5-nitro-3-furanyl)-)

213469-81-9 structure
Product name:Ethanone,1-(2-methyl-5-nitro-3-furanyl)-
Ethanone,1-(2-methyl-5-nitro-3-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-methyl-5-nitro-3-furanyl)-
- Ethanone, 1-(2-methyl-5-nitro-3-furanyl)- (9CI)
- 1-(2-methyl-5-nitrofuran-3-yl)ethanone
- 3-acetyl-2-methyl-5-nitrofuran
- 213469-81-9
-
- Inchi: InChI=1S/C7H7NO4/c1-4(9)6-3-7(8(10)11)12-5(6)2/h3H,1-2H3
- InChI Key: HQGQJDKTVDTWEU-UHFFFAOYSA-N
- SMILES: O=[N+](C1OC(C)=C(C(=O)C)C=1)[O-]
Computed Properties
- Exact Mass: 169.03751
- Monoisotopic Mass: 169.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76Ų
- XLogP3: 1.2
Experimental Properties
- PSA: 73.35
Ethanone,1-(2-methyl-5-nitro-3-furanyl)- Related Literature
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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